(4-anilino-1,1-dioxo-2H-1$l^{6},2-benzothiazin-3-yl)-phenylmethanone

• Molecular Formula: C21H16N2O3S
• Molecular Weight: 376.4g/mol
• IUPAC Name: (4-anilino-1,1-dioxo-2H-1λ6,2-benzothiazin-3-yl)-phenylmethanone
• InChI: InChI=1S/C21H16N2O3S/c24-21(15-9-3-1-4-10-15)20-19(22-16-11-5-2-6-12-16)17-13-7-8-14-18(17)27(25,26)23-20/h1-14,22-23H
• InChI Key: SKIUFFVGBXNDNP-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(=O)C2=C(C3=CC=CC=C3S(=O)(=O)N2)NC4=CC=CC=C4

Description

(4-anilino-1,1-dioxo-2H-1$l^{6},2-benzothiazin-3-yl)-phenylmethanone is a benzothiazine.

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis Techniques and Biological Activity Relationships :
  • Studies have focused on synthesizing various derivatives of benzothiazin compounds, exploring their structure-biological activity relationships. For example, the synthesis of N-aryl-4-hydroxy-2,2-dioxo-1H-2λ6,1-benzothiazin-3-carboxamides and their analgesic activities have been investigated, revealing how chemical modifications, like trifluoromethyl group addition, affect their properties (Petrushova et al., 2015).
• Biological Activity Against Bacteria :
  • Certain derivatives of 4-hydroxy-1,2-benzothiazine-1,1-dioxides, when synthesized and tested, showed significant activity against bacteria like Bacillus subtilis, demonstrating their potential as antimicrobial agents (Zia-ur-Rehman et al., 2006).

Synthesis and Antibacterial Properties

• Microwave-Assisted Synthesis and Antibacterial Effects :
  • The microwave-assisted synthesis of benzothiazine derivatives and their anti-microbial properties have been studied. It was found that compounds with greater lipophilicity, like N-methyl analogues, possessed higher antibacterial activities (Ahmad et al., 2011).

Structure-Activity Relationship

• Geometric Parameters, Charge, and Lipophilicity in Bioactivity :
  • Research has been conducted to understand how geometric parameters, charge, and lipophilicity of benzothiazine derivatives influence their antibacterial and antifungal activity. This includes studying the relationships between structure, molecular modeling, and bioactivity (Hadda et al., 2014).

Analgesic Properties

• Exploration of Analgesic Effects :

  • Significant work has been done in studying the analgesic properties of benzothiazine derivatives. For instance, the synthesis and pharmacological testing of certain derivatives have revealed their potential as oral painkillers, surpassing reference drugs in analgesic effect (Ukrainets et al., 2016).

• Halogen-Substituted Derivatives as Analgesics :

  • The synthesis of halogen-substituted 4-hydroxy-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxanilides and their analgesic properties have been explored, highlighting compounds with significant analgesic activity superior to conventional drugs (Ukrainets et al., 2016).